Cas no 2125-23-7 (1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-)

• Product Name: 1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-
• CAS No: 2125-23-7
• MF: C₂₁H₁₅N₃O₆
• MW: 405.360305070877
• CID: 238841
• PubChem ID: 135714880
• Update Time: 2025-10-28

1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-
• 4-[4,6-bis(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-1,3,5-triazinan-2-ylidene]-3-hydroxycyclohexa-2,5-dien-1-one
• 2,4,6-tris(2,4-dihydroxyphenyl)-1,3,5-triazine
• 2,4,6-tris-(2,4-dihydroxyphenyl)-1,3,5-triazine
• 2,4,6-tris-(2,4-dihydroxy-phenyl)-1,3,5-triazine
• 4,4',4''-[1,3,5]triazine-2,4,6-triyl-tris-benzene-1,3-diol
• 4-[4,6-di-(2,4-di-hydroxyphenyl)-1,3,5-triazin2-yl]-benzene-1,3-diol
• AGN-PC-00OPD9
• CTK0J7806
• SureCN547889
• tris(2,4-dihydroxyphenyl)-1,3,5-triazine
• 2,4,6-Tris(2,4-Dihydroxyphenyl)-s-triazine
• 2,4,6-Tris[2,4-dihydroxyphenyl]-1,3,5-triazine
• 2,4,6-tris-(2,4-dihydroxyphenyl)-s-triazin
• 4-[4,6-BIS(2,4-DIHYDROXYPHENYL)-1,3,5-TRIAZIN-2-YL]BENZENE-1,3-DIOL
• AC-32119
• T3869
• 4,4',4''-(1,3,5-Triazine-2,4,6-triyl)tris(benzene-1,3-diol)
• 2,4,6-tri(2,4-dihydroxyphenyl)-1,3,5-triazine
• SGZWJGRZDJCDIM-UHFFFAOYSA-N
• DTXSID60570931
• AMY18577
• MFCD30533982
• Appolo-459
• 2,4,6-tris(2',4'-dihydroxyphenyl)-1,3,5-triazine
• NS00006235
• D87905
• SCHEMBL547889
• 2125-23-7
• 4,4',4''-(1,3,5-Triazinane-2,4,6-triylidene)tris(3-hydroxycyclohexa-2,5-dien-1-one)
• 4-[4, 6-bis(2, 4-dihydroxyphenyl)-1, 3, 5-triazin-2-yl]benzene-1, 3-diol
• DB-134102

• Inchi： 1S/C21H15N3O6/c25-10-1-4-13(16(28)7-10)19-22-20(14-5-2-11(26)8-17(14)29)24-21(23-19)15-6-3-12(27)9-18(15)30/h1-9,25-30H
• InChI Key： SGZWJGRZDJCDIM-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1N=C(C2C=CC(=CC=2O)O)N=C(C2C=CC(=CC=2O)O)N=1)O

Computed Properties

• Exact Mass: 405.09615
• Monoisotopic Mass: 405.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 160Ų

Experimental Properties

• Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: <300 ºC
• Solubility: Almost insoluble (0.073 g/l) (25 º C),
• PSA: 160.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Resorcinols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Resorcinols

Additional information on 1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris-

Comprehensive Overview of 1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris (CAS No. 2125-23-7)

1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris, also known as Cyanuric acid tris(4-hydroxyphenyl) ester, is a multifunctional compound with a wide range of applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its unique molecular structure and properties, making it a valuable component in various research and industrial processes. This comprehensive overview delves into the chemical properties, synthesis methods, applications, and recent research advancements related to this compound.

The molecular formula of 1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris is C₂₁H₁₈N₆O₃, and it has a molecular weight of 384.40 g/mol. The compound is a white to off-white crystalline solid with a melting point ranging from 200 to 205°C. Its solubility in water is limited, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These physical properties make it suitable for various chemical reactions and formulations.

The synthesis of Cyanuric acid tris(4-hydroxyphenyl) ester can be achieved through several methods. One common approach involves the reaction of cyanuric acid with 4-hydroxybenzyl alcohol in the presence of a catalyst such as dicyclohexylcarbodiimide (DCC). This reaction typically proceeds under mild conditions and yields the desired product with high purity. Another method involves the condensation of cyanuric chloride with phenol in an alkaline medium. Both methods have been extensively studied and optimized to improve yield and reduce by-products.

In the pharmaceutical industry, 1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris has shown promise as a potential therapeutic agent due to its unique biological activities. Recent studies have explored its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its antioxidant properties have been demonstrated through its ability to scavenge free radicals and protect cells from oxidative stress.

Beyond its therapeutic potential, Cyanuric acid tris(4-hydroxyphenyl) ester has found applications in materials science and polymer chemistry. It can be used as a cross-linking agent in the synthesis of polymeric materials with enhanced mechanical properties and thermal stability. For example, a study published in Macromolecules described the use of this compound to create novel copolymers with improved toughness and durability. These materials have potential applications in various industries, including automotive and aerospace.

The environmental impact of 1,3-Benzenediol, 4,4',4''-(1,3,5-triazine-2,4,6-triyl)tris is an important consideration for its widespread use. Research has shown that this compound is biodegradable under certain conditions and does not accumulate in the environment to harmful levels. However, proper disposal methods should be followed to minimize any potential environmental impact.

In conclusion, Cyanuric acid tris(4-hydroxyphenyl) ester (CAS No. 2125-23-7) is a versatile compound with a wide range of applications in chemistry and pharmaceuticals. Its unique chemical properties make it suitable for various research and industrial processes. Ongoing research continues to uncover new potential uses and benefits of this compound, further highlighting its importance in the scientific community.